Cas no 2138556-16-6 (5-bromo-N-cyclopropylquinazolin-2-amine)

• Product Name: 5-bromo-N-cyclopropylquinazolin-2-amine
• CAS No: 2138556-16-6
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 6213580
• PubChem ID: 165498561
• Update Time: 2025-06-13

5-bromo-N-cyclopropylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138556-16-6
• 5-bromo-N-cyclopropylquinazolin-2-amine
• EN300-1162051

• Inchi： 1S/C11H10BrN3/c12-9-2-1-3-10-8(9)6-13-11(15-10)14-7-4-5-7/h1-3,6-7H,4-5H2,(H,13,14,15)
• InChI Key： UIJBINJBEYIFCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)NC1CC1

Computed Properties

• Exact Mass: 263.00581g/mol
• Monoisotopic Mass: 263.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-bromo-N-cyclopropylquinazolin-2-amine

Recent Advances in the Study of 5-bromo-N-cyclopropylquinazolin-2-amine (CAS: 2138556-16-6) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-N-cyclopropylquinazolin-2-amine (CAS: 2138556-16-6) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This quinazoline derivative has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors. Recent studies have focused on elucidating its molecular mechanisms, biological activities, and therapeutic potential, making it a subject of intense scientific investigation.

One of the key areas of research involving 5-bromo-N-cyclopropylquinazolin-2-amine is its role as a selective kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest its potential utility in targeted cancer therapies.

In addition to its kinase inhibitory properties, 5-bromo-N-cyclopropylquinazolin-2-amine has also been investigated for its pharmacokinetic and pharmacodynamic profiles. Recent in vitro and in vivo studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its development as a therapeutic agent. Furthermore, structural modifications of the compound have been explored to enhance its bioavailability and reduce potential off-target effects, highlighting the ongoing efforts to optimize its drug-like properties.

The synthesis and characterization of 5-bromo-N-cyclopropylquinazolin-2-amine have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its chemical structure and purity. Additionally, computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, further supporting its potential as a lead compound in drug development.

Despite the promising findings, challenges remain in the clinical translation of 5-bromo-N-cyclopropylquinazolin-2-amine. Issues such as toxicity, selectivity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 5-bromo-N-cyclopropylquinazolin-2-amine (CAS: 2138556-16-6) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties and potential applications in kinase inhibition make it a valuable subject for further investigation. Continued research and development efforts are expected to uncover new insights into its therapeutic potential and pave the way for its eventual clinical application.